Cas no 1052713-53-7 (tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate)
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4,4-difluoropiperidin-3-yl)carbamate
- 3-(Boc-aMino)-4,4-difluoropiperidine
- tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate
- PQJOHBZTOIMHCM-UHFFFAOYSA-N
- MFCD22566186
- SY344629
- MFCD30387005
- (R)-3-(Boc-amino)-4,4-difluoropiperidine
- AS-34469
- tert-Butyl(4,4-difluoropiperidin-3-yl)carbamate
- PB31109
- J-200150
- tert-butyl (S)-4,4-difluoropiperidin-3-ylcarbamate
- SCHEMBL4439189
- 1052713-53-7
- CS-0048071
- AKOS022185784
- DB-232277
- AMY23920
- CSB71353
- tert-Butyl N-(4,4-difluoro-3-piperidyl)carbamate
-
- MDL: MFCD22566186
- Inchi: 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-6-13-5-4-10(7,11)12/h7,13H,4-6H2,1-3H3,(H,14,15)
- InChI Key: PQJOHBZTOIMHCM-UHFFFAOYSA-N
- SMILES: FC1(CCNCC1NC(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 236.13363415g/mol
- Monoisotopic Mass: 236.13363415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.4Ų
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129006089-250mg |
tert-Butyl (4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95% | 250mg |
$568.56 | 2023-09-04 | |
| Alichem | A129006089-1g |
tert-Butyl (4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95% | 1g |
$1336.50 | 2023-09-04 | |
| Alichem | A129006089-5g |
tert-Butyl (4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95% | 5g |
$1895.25 | 2023-09-04 | |
| TRC | B630170-10mg |
3-(Boc-amino)-4,4-difluoropiperidine |
1052713-53-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B630170-50mg |
3-(Boc-amino)-4,4-difluoropiperidine |
1052713-53-7 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B630170-100mg |
3-(Boc-amino)-4,4-difluoropiperidine |
1052713-53-7 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM105600-1g |
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM105600-250mg |
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM105600-100mg |
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95%+ | 100mg |
$202 | 2021-08-06 | |
| Chemenu | CM105600-250mg |
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate |
1052713-53-7 | 95%+ | 250mg |
$303 | 2021-08-06 |
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate
Comprehensive Overview of tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate (CAS No. 1052713-53-7)
tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate, with the CAS number 1052713-53-7, is a specialized organic compound widely utilized in pharmaceutical research and development. This compound belongs to the class of carbamate-protected amines, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structure, featuring a difluoropiperidine core, makes it particularly valuable for modulating pharmacokinetic properties in drug candidates. Researchers often explore its applications in central nervous system (CNS) drug discovery and enzyme inhibition studies, aligning with current trends in precision medicine and targeted therapies.
The growing interest in fluorinated piperidine derivatives like tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate stems from their ability to enhance metabolic stability and bioavailability. In recent years, the pharmaceutical industry has prioritized compounds with improved drug-like properties, and this molecule fits seamlessly into that paradigm. Its carbamate protecting group ensures selective reactivity, making it a versatile building block for peptide coupling and heterocyclic synthesis. These attributes have spurred its adoption in high-throughput screening (HTS) and fragment-based drug design (FBDD), addressing the demand for novel scaffolds in oncology and neurology.
From a synthetic chemistry perspective, CAS 1052713-53-7 exemplifies the strategic use of fluorine substitution to fine-tune electronic and steric effects. Fluorine's role in modern medicinal chemistry cannot be overstated, as it often improves binding affinity and reduces off-target interactions. This compound's difluoropiperidine moiety is particularly noteworthy for its conformational rigidity, which is critical for receptor-ligand interactions. Such features resonate with the industry's focus on structure-activity relationship (SAR) optimization, a hot topic in AI-driven drug discovery platforms.
Beyond its pharmaceutical applications, tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate has garnered attention in material science for its potential in designing fluorinated polymers. The compound's stability under various conditions makes it a candidate for specialty coatings and catalysis. This interdisciplinary relevance underscores its importance in both academic and industrial settings, particularly as sustainable chemistry gains traction. Researchers are increasingly investigating its role in green synthesis methods, aligning with global initiatives to reduce hazardous waste.
Quality control and analytical characterization of 1052713-53-7 involve advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in drug development. The compound's spectral data and chromatographic profiles are meticulously documented to support reproducibility—a key concern in peer-reviewed publications and patent filings.
In summary, tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate (CAS 1052713-53-7) represents a convergence of innovation in medicinal chemistry and material design. Its multifaceted applications, from drug discovery to advanced materials, position it as a compound of enduring scientific and commercial interest. As the demand for fluorinated building blocks rises, this molecule will likely remain at the forefront of cutting-edge research, answering pressing questions in molecular optimization and sustainable synthesis.
1052713-53-7 (tert-butyl N-(4,4-difluoropiperidin-3-yl)carbamate) Related Products
- 1434141-95-3(tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate)
- 1052713-47-9(tert-butyl N-[(3R,4R)-4-fluoropiperidin-3-yl]carbamate)
- 1374973-19-9(tert-butyl (1S,2S)-2-amino-3,3-difluorocyclohexylcarbamate)
- 1109284-37-8(tert-Butyl ((1R,2R)-2-amino-3,3-difluorocyclohexyl)carbamate)
- 1638744-23-6(Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate)
- 1363384-66-0(tert-butyl N-[[(2S)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate)
- 1052713-46-8(tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate)
- 1303973-94-5(tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate)
- 1407991-26-7(tert-butyl N-[[(2R)-4,4-difluoropyrrolidin-2-yl]methyl]carbamate)
- 1052713-48-0(tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate)